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Compound of Interest

Compound Name: 5,5-Dimethyl-3-hexanone

Cat. No.: B15492113

Introduction

5,5-Dimethyl-3-hexanone (CAS No. 5340-30-7) is an aliphatic ketone with potential
applications in the flavor and fragrance industry. Ketones are a significant class of compounds
that contribute to the aroma profiles of a wide variety of foods and natural products.[1] This
document provides an overview of the known characteristics of 5,5-Dimethyl-3-hexanone,
along with detailed protocols for its synthesis, purification, and sensory evaluation to guide
researchers and professionals in drug development and flavor and fragrance research.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 5,5-Dimethyl-3-hexanone is
presented in Table 1. This data is essential for handling, storage, and for the design of
analytical procedures.
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Property Value Reference
CAS Number 5340-30-7 --INVALID-LINK--
Molecular Formula CsH160 --INVALID-LINK--
Molecular Weight 128.21 g/mol --INVALID-LINK--
o Inferred from similar
Appearance Colorless to pale yellow liquid
compounds
Boiling Point 151-152 °C (predicted) --INVALID-LINK--
Density 0.815 g/cm? (predicted) --INVALID-LINK--
N Soluble in organic solvents, Inferred from similar
Solubility o o
limited solubility in water compounds

Application Notes

While specific organoleptic data for 5,5-Dimethyl-3-hexanone is not extensively documented
in publicly available literature, general characteristics of aliphatic ketones suggest potential
flavor and fragrance profiles. Aliphatic ketones are known to contribute a range of notes,
including fruity, floral, and buttery aromas. For instance, other hexanones and related ketones
are utilized for their sweet, fruity, and waxy notes.

The application of 5,5-Dimethyl-3-hexanone in flavor and fragrance formulations would
require a thorough sensory evaluation to characterize its specific profile and determine its odor
and taste thresholds. Its structural similarity to other commercially available ketones suggests it
may be a valuable component in the creation of complex flavor and fragrance compositions.

Experimental Protocols
Protocol 1: Synthesis of 5,5-Dimethyl-3-hexanone via
Oxidation of 5,5-Dimethyl-3-hexanol

This protocol describes a general method for the synthesis of a ketone by the oxidation of a
secondary alcohol.

Materials:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b15492113?utm_src=pdf-body
https://www.benchchem.com/product/b15492113?utm_src=pdf-body
https://www.benchchem.com/product/b15492113?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15492113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e 5,5-Dimethyl-3-hexanol

e Pyridinium chlorochromate (PCC) or other suitable oxidizing agent
e Dichloromethane (anhydrous)

« Silica gel for column chromatography

» Hexane and Ethyl Acetate for chromatography
e Sodium bisulfite solution

e Sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate

e Round-bottom flask

o Magnetic stirrer

e Reflux condenser

e Separatory funnel

e Rotary evaporator

e Glass column for chromatography

Procedure:

» Dissolve 5,5-Dimethyl-3-hexanol in anhydrous dichloromethane in a round-bottom flask
under an inert atmosphere.

e Add pyridinium chlorochromate (PCC) in one portion.

 Stir the mixture at room temperature for 2-4 hours, monitoring the reaction progress by thin-
layer chromatography (TLC).
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Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of
silica gel to remove the chromium salts.

Wash the filtrate sequentially with sodium bisulfite solution, sodium bicarbonate solution, and
brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator.

Purify the crude product by column chromatography on silica gel using a hexane/ethyl
acetate gradient to yield pure 5,5-Dimethyl-3-hexanone.

Confirm the structure and purity of the final product using NMR and GC-MS analysis.
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Synthesis Workflow

Dissolve 5,5-Dimethyl-3-hexanol
in Dichloromethane

l

Add Pyridinium
Chlorochromate (PCC)

l

Stir at Room Temperature
(2-4 hours)

l

Dilute, Filter,
and Wash

l

Dry with MgSO4
and Concentrate

;

Column Chromatography

l

NMR and GC-MS Analysis
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GC-Olfactometry Workflow

Inject Sample

l

Gas Chromatographic
Separation

Column Effluent Split

Mass Spectrometry Sensory Evaluation
Detection (Olfactometry Port)

't

Correlate MS Data
with Sensory Data

l

Identify Odor-Active
Compounds
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Odor Threshold Determination

Prepare Ascending
Concentrations

'

Present Samples to Panel
(3-Alternative Forced-Choice)

'

Panelists Identify
Odd Sample

l

Calculate 50% Detection
Threshold (e.g., ASTM E679)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application of 5,5-Dimethyl-3-hexanone in Flavor and
Fragrance Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b15492113#application-of-5-5-dimethyl-3-hexanone-
in-flavor-and-fragrance-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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